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Compound of Interest

Compound Name: ARRY-371797

CAS No.: 1036404-17-7

Cat. No.: B605591

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
ARRY-371797 (also known as PF-07265803) is an orally administered, selective inhibitor of

p38 mitogen-activated protein kinase (MAPK) alpha. It was investigated for the treatment of

lamin A/C (LMNA)-related dilated cardiomyopathy (DCM), a rare and progressive genetic heart

disease. Clinical trials for ARRY-371797 have evaluated its efficacy and safety through a series

of primary and secondary endpoints designed to measure functional capacity, cardiac

biomarkers, and patient-reported outcomes. This document details these endpoints and the

protocols used for their assessment.

Signaling Pathway of ARRY-371797
Mutations in the LMNA gene can lead to cellular stress and activation of the p38 MAPK

signaling pathway, contributing to the pathophysiology of DCM. ARRY-371797 is designed to

selectively inhibit p38α MAPK, thereby mitigating its downstream effects.[1][2]
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Figure 1: ARRY-371797 Mechanism of Action.

Primary and Secondary Endpoints in Clinical Trials
The clinical development of ARRY-371797 for LMNA-related DCM involved Phase 2 and

Phase 3 (REALM-DCM) studies.[3][4][5] The primary and secondary endpoints were designed

to assess the clinical benefit of the drug.

Primary Endpoint
The primary endpoint in the clinical trials was the change from baseline in the 6-minute walk

test (6MWT) distance.[3][6][7] This endpoint was selected to measure improvement in the

patient's functional capacity.
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Phase 2 Trial: Change from baseline in 6MWT distance at 12 weeks.[3][6][7]

Phase 3 Trial (REALM-DCM): Change from baseline in 6MWT distance at 24 weeks.[4][5]

Secondary Endpoints
A variety of secondary endpoints were utilized to provide a broader understanding of the drug's

efficacy:

Change in 6-minute walk test (6MWT) distance: Assessed at various time points throughout

the trials.[6][8]

N-terminal pro-B-type natriuretic peptide (NT-proBNP) concentration: A biomarker for heart

failure severity.[3][6][7]

Left Ventricular Ejection Fraction (LVEF): A measure of cardiac function.[3][6]

Kansas City Cardiomyopathy Questionnaire (KCCQ): A patient-reported outcome to assess

quality of life, with specific domains including Physical Limitation and Total Symptom Score.

[3][6][8]

Data from Clinical Trials
The following tables summarize the key quantitative data from the ARRY-371797 clinical trials.

Table 1: Phase 2 Trial Results (at 12 weeks)
Endpoint Baseline (Median)

Change from
Baseline (Mean)

p-value

6-Minute Walk Test

(6MWT) Distance
314 m +69 m ≤0.05

NT-proBNP

Concentration
1409 pg/mL

-561 pg/mL (Median

Change)
Not Reported

Data from the two dose groups (100 mg and 400 mg twice daily) were combined.[3][6]
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Table 2: Phase 3 Trial (REALM-DCM) Results (at 24
weeks)
The REALM-DCM trial was terminated due to futility based on a planned interim analysis. No

significant differences were observed between the ARRY-371797 and placebo groups.[5][9]

Endpoint

Median Difference
between ARRY-
371797 and
Placebo

95% Confidence
Interval

p-value

6-Minute Walk Test

(6MWT) Distance
4.9 m -24.2 to 34.1 0.82

KCCQ - Physical

Limitation Score
2.4 -6.4 to 11.2 0.54

KCCQ - Total

Symptom Score
5.3 -4.3 to 14.9 0.48

NT-proBNP

Concentration
-339.4 pg/mL -1131.6 to 452.7 0.17

Experimental Protocols
Detailed methodologies for the key experiments are provided below.

6-Minute Walk Test (6MWT)
The 6MWT is a standardized assessment of functional exercise capacity.

Protocol:

Patient Preparation: Patients are instructed to wear comfortable clothing and shoes. They

should take their usual medications.

Test Environment: The test is conducted on a flat, hard surface with a minimum length of 30

meters. The course is marked at regular intervals.
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Instructions: The patient is instructed to walk as far as possible in 6 minutes, without running.

They are allowed to slow down, stop, and rest if necessary, but are encouraged to resume

walking as soon as they are able.

Monitoring: A trained technician or healthcare professional monitors the patient for any

adverse events and records the total distance walked in 6 minutes.

Pre-Test Test Execution

Post-TestPatient Preparation
(Comfortable attire, usual medication)

Provide Instructions
(Walk as far as possible in 6 mins)

Test Environment Setup
(30m flat, marked course) Start 6-Minute Timer Patient Walks Monitor for Adverse Events

Stop at 6 Minutes Measure Total Distance Walked Record Data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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